Cas no 31090-77-4 (Thiourea,N-(2-aminoethyl)-N'-phenyl-)

• Product Name: Thiourea,N-(2-aminoethyl)-N'-phenyl-
• CAS No: 31090-77-4
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 319047
• PubChem ID: 2143454
• Update Time: 2025-04-19

Thiourea,N-(2-aminoethyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-aminoethyl)-N'-phenyl-
• 1-(2-aminoethyl)-3-phenylthiourea
• SCHEMBL4397993
• SASBDWJDZUQEAL-UHFFFAOYSA-N
• 31090-77-4
• 1-Aept
• Oprea1_068838
• F0856-0086
• AKOS000267294
• SDCCGMLS-0065497.P001
• N-(2-Aminoethyl)-N'-phenylthiourea
• HMS1786B07
• Thiourea, N-(2-aminoethyl)-N'-phenyl-
• DTXSID90185037
• CHEMBL1192304
• Z56814594

• MDL： MFCD02721511
• Inchi： 1S/C9H13N3S/c10-6-7-11-9(13)12-8-4-2-1-3-5-8/h1-5H,6-7,10H2,(H2,11,12,13)
• InChI Key： SASBDWJDZUQEAL-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCN

Computed Properties

• Exact Mass: 195.08319
• Monoisotopic Mass: 195.083018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.2

Experimental Properties

• Density: 1.225
• Boiling Point: 316.8°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.67
• PSA: 50.08